4-methoxy-3-methyl-N-((5-oxo-1-phenylpyrrolidin-3-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-methoxy-3-methyl-N-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C19H22N2O4S/c1-14-10-17(8-9-18(14)25-2)26(23,24)20-12-15-11-19(22)21(13-15)16-6-4-3-5-7-16/h3-10,15,20H,11-13H2,1-2H3
• InChI Key: NKVHOPKEHCQVCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NCC2CC(=O)N(C2)C3=CC=CC=C3)OC
• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is characterized by a five-membered pyrrolidine ring, which is a nitrogen heterocycle widely used by medicinal chemists. The molecule also contains a benzenesulfonamide group and a methoxy group attached to the benzene ring.

Scientific Research Applications

Photodynamic Therapy Potential

• Application in Photodynamic Therapy for Cancer Treatment : A study by Pişkin, Canpolat, and Öztürk (2020) focused on the synthesis of a new zinc phthalocyanine substituted with benzenesulfonamide derivative groups. This compound showed promising properties as a photosensitizer in photodynamic therapy, particularly for cancer treatment. Its high singlet oxygen quantum yield and good fluorescence properties make it a significant candidate for Type II photosensitizers in treating cancer (Pişkin, Canpolat, & Öztürk, 2020).

Antiproliferative Activity

• Potential Anticancer Agents : Research conducted by Motavallizadeh et al. (2014) introduced several benzenesulfonamide derivatives, including 4-methoxy-N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamide, as potential antiproliferative agents. These compounds displayed significant antiproliferative activity against various cancer cell lines, suggesting their potential as lead anticancer agents (Motavallizadeh et al., 2014).

Antifungal Activity

• Antifungal Properties : A study by Gupta and Halve (2015) on the synthesis of novel Azetidin-2-ones that include benzenesulfonamide derivatives showed potent antifungal activity against specific fungi like Aspergillus niger & Aspergillus flavus. This highlights the potential use of these compounds in antifungal applications (Gupta & Halve, 2015).

Neuroprotective Effects

• Neuroprotective and Anti-Inflammatory Properties : In 1996, Zuccarello et al. examined the use of benzenesulfonamide derivatives in preventing cerebral vasospasm post-subarachnoid hemorrhage. They found that oral administration of certain endothelin receptor antagonists, which are benzenesulfonamide derivatives, could significantly reduce cerebral constriction. This suggests their potential therapeutic use in vasospasm resulting from subarachnoid hemorrhage (Zuccarello et al., 1996).